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Compound of Interest

Compound Name: 6-Chloro-5-cyanonicotinic Acid

CAS No.: 1206969-20-1

Cat. No.: B1424278

Get Quote

CAS No: 1206969-20-1 Formula: C₇H₃ClN₂O₂ Molecular Weight: 182.56 g/mol Synonyms: 6-

Chloro-5-cyanopyridine-3-carboxylic acid; 5-Cyano-6-chloronicotinic acid.[1]

Core Directive: The "Why" Behind the Hazard
As a Senior Application Scientist, it is critical to look beyond the Safety Data Sheet (SDS). This

compound is not merely an "irritant"; it is a highly functionalized electrophile. The presence of

the electron-withdrawing cyano group at the 5-position and the nitrogen in the pyridine ring

makes the chlorine atom at the 6-position exceptionally reactive toward nucleophilic aromatic

substitution (SₙAr).

Scientific Implication:

High Reactivity: It will rapidly react with nucleophiles (amines, thiols, and water under basic

conditions). This makes it a potent skin sensitizer and a lachrymator risk if dust is inhaled.

Moisture Sensitivity: The nitrile group (-CN) and the carboxylic acid moiety require strict

moisture control to prevent hydrolysis to the amide or decarboxylation, which compromises

purity and yield.
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Hazard Identification & Toxicology (E-E-A-T)
GHS Classification & Scientist’s Interpretation

Hazard Code Description Technical Insight

H302 Harmful if swallowed

Bioavailability: Pyridine acids

are often rapidly absorbed.[1]

Assume systemic toxicity.

H315 Causes skin irritation

Mechanism: Likely alkylation of

skin proteins via the reactive 6-

chloro group.[1]

H319 Causes serious eye irritation

Risk: Acidic nature +

electrophilic reactivity =

potential for corneal opacity.[1]

H335 May cause respiratory irritation

Dust Hazard: Fine powder can

act as a mucous membrane

desiccant and irritant.[1]

The "Hidden" Hazard: Cyanide Moiety
While the nitrile group is covalently bonded, thermal decomposition (fire) or reaction with strong

acids can release Hydrogen Cyanide (HCN).

Combustion Products: Carbon oxides (CO, CO₂), Nitrogen oxides (NOₓ), Hydrogen chloride

(HCl), Hydrogen cyanide (HCN).

Engineering Controls & PPE Matrix
Hierarchy of Controls

Primary Barrier: All handling of the solid powder must occur inside a Class II Biological

Safety Cabinet or a Chemical Fume Hood with a face velocity > 100 fpm.

Secondary Barrier: Use of a static-dissipative weighing enclosure is recommended to

prevent powder scattering.
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Personal Protective Equipment (PPE) Selection
Gloves: Do not rely on standard latex.

Recommendation:Double-gloving. Inner layer: Nitrile (4 mil). Outer layer: Laminated film

(Silver Shield/4H) or thick Nitrile (8 mil) for prolonged handling.

Reasoning: Halogenated pyridines can permeate thin nitrile rubber.

Respiratory: If working outside a hood (not recommended) or cleaning spills, use a

P100/OV/AG (Organic Vapor/Acid Gas) cartridge respirator. The "Acid Gas" rating is crucial

due to potential HCl/HCN evolution.

Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield required for scale-up

(>10g) reactions.

Handling & Storage Protocols
Storage Architecture

Temperature:2°C to 8°C (Refrigerated).

Atmosphere:Inert Gas (Argon or Nitrogen). The container must be backfilled with inert gas

after every use.

Container: Amber glass to prevent photodegradation.

Experimental Protocol: Safe Weighing & Transfer
This workflow minimizes hydrolysis and exposure.

Start: Remove from Fridge Equilibrate to RT
(Prevent Condensation)

 Wait 30 mins
Transfer to Fume Hood Open under Argon/N2 Flow Weigh into Tared Vial Seal & Parafilm Return to 4°C Storage

Click to download full resolution via product page

Figure 1: Safe weighing and transfer workflow to prevent moisture ingress and operator

exposure.
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Emergency Response & Waste Disposal
Fire / Thermal Decomposition
Crucial Decision: If this material burns, it generates HCN.

Firefighting: Do NOT use a water jet (spreads contamination). Use dry chemical, CO₂, or

alcohol-resistant foam.

PPE: Firefighters must wear full SCBA.

Spillage Decision Tree

Spill Detected

Assess Size

Small (< 5g) Large (> 5g)

Wet Wipe (Acetone/Water)
Double Bag -> Haz Waste

Evacuate Area
Don SCBA/Respirator

Cover with Soda Ash/Lime
(Neutralize Acid)

Collect as Haz Waste
(Tag: Cyanide/Acid)

Click to download full resolution via product page
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Figure 2: Decision logic for spill response. Note the neutralization step for larger spills.

Waste Disposal[1][3]
Stream: Halogenated Organic Waste.

Segregation:DO NOT mix with strong acids (risk of HCN) or strong bases (exothermic

hydrolysis).

Labeling: Must be flagged as "Contains Cyanides" if local regulations require specific

incineration protocols for nitriles.

Scientific Context: Reactivity Profile
For researchers using this in drug development (e.g., kinase inhibitors), understand the

Regioselectivity:

C-6 Position (Cl): The most reactive site. Susceptible to SₙAr by amines or alkoxides.

C-3 Position (COOH): Standard amide coupling (EDC/HATU).

C-5 Position (CN): Stable under standard coupling; requires harsh conditions (H₂SO₄/Heat)

to hydrolyze.

Compatibility Table:

Reagent Type Compatibility Precaution

Water/Moisture Poor
Hydrolysis of nitrile (slow)
or acid chloride (fast).[1]

Strong Bases Poor
Can deprotonate or displace

Cl.[1]

Strong Acids Hazardous
Potential HCN evolution;

hydrolysis of nitrile.[1]

| Oxidizers | Incompatible | Risk of fire/explosion.[1] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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